Cas no 342814-66-8 (Aclidinomycin B)

• Product Name: Aclidinomycin B
• CAS No: 342814-66-8
• MF: C₂₁H₂₅N₃O₇
• MW: 431.43910574913
• CID: 6650322
• Update Time: 2024-03-02

Aclidinomycin B Chemical and Physical Properties

Names and Identifiers

• Aclidinomycin B
• (+)-Aclidinomycin B

• Inchi： 1S/C21H25N3O7/c1-7-15(29-3)14(25)10-12-20(27)31-19-9-6-8-11(22(9)2)13(24(12)19)16(21(10,28)17(7)26)23-4-5-30-18(8)23/h8-9,11,13,16,18-20,27-28H,4-6H2,1-3H3
• InChI Key： WPPGPABOHAFRPK-UHFFFAOYSA-N
• SMILES： COC1C(=O)C2C(C3N4C(OCC4)C4CC5N(C4C3N3C5OC(C3=2)O)C)(O)C(=O)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• XLogP3: -1.239

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinoline quinones